Cas no 933726-64-8 (1-phenethyl-1H-imidazole-5-carbaldehyde)

• Product Name: 1-phenethyl-1H-imidazole-5-carbaldehyde
• CAS No: 933726-64-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5684837
• PubChem ID: 18005537
• Update Time: 2025-10-30

1-phenethyl-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-phenethyl-1H-imidazole-5-carbaldehyde
• 184715
• 1H-Imidazole-2-carboxaldehyde, 1-(2-phenylethyl)-
• 933726-64-8
• 3-(2-phenylethyl)imidazole-4-carbaldehyde
• CS-0363813
• SCHEMBL7510048
• 238764-95-9
• AKOS015488921
• F95681

• Inchi： 1S/C12H12N2O/c15-10-12-13-7-9-14(12)8-6-11-4-2-1-3-5-11/h1-5,7,9-10H,6,8H2
• InChI Key： MJHNSDLVBQCJHO-UHFFFAOYSA-N
• SMILES： C1(C=O)N(CCC2=CC=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 387.9±35.0 °C(Predicted)
• pka: 4.24±0.31(Predicted)

Additional information on 1-phenethyl-1H-imidazole-5-carbaldehyde

Introduction to 1-Phenethyl-1H-imidazole-5-carbaldehyde (CAS No. 933726-64-8)

1-Phenethyl-1H-imidazole-5-carbaldehyde, with the CAS number 933726-64-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenethyl group attached to an imidazole ring, and a carbonyl group at the 5-position of the imidazole ring. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The chemical formula of 1-Phenethyl-1H-imidazole-5-carbaldehyde is C₁₀H₉N₃O, and its molecular weight is 183.19 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including the condensation of phenethylamine with formylated imidazole derivatives. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In recent years, 1-Phenethyl-1H-imidazole-5-carbaldehyde has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various biological targets, particularly in the context of drug discovery and development. Studies have shown that this compound can interact with specific receptors and enzymes, modulating their activity in ways that could be beneficial for treating various diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity of 1-Phenethyl-1H-imidazole-5-carbaldehyde to G protein-coupled receptors (GPCRs). The researchers found that the compound exhibited high selectivity and potency towards certain GPCRs, which are known to play crucial roles in numerous physiological processes and disease states. This finding suggests that 1-Phenethyl-1H-imidazole-5-carbaldehyde could serve as a lead compound for developing novel drugs targeting these receptors.

Beyond its potential as a therapeutic agent, 1-Phenethyl-1H-imidazole-5-carbaldehyde has also been explored for its use in chemical biology research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein function and interactions. For example, a study published in Chemical Biology & Drug Design in 2023 utilized 1-Phenethyl-1H-imidazole-5-carbaldehyde as a probe to investigate the role of certain enzymes in cellular signaling pathways. The results provided new insights into the mechanisms underlying these pathways and highlighted potential targets for therapeutic intervention.

The physical properties of 1-Phenethyl-1H-imidazole-5-carbaldehyde, such as its solubility, stability, and reactivity, have also been extensively characterized. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in common organic solvents makes it suitable for use in a wide range of chemical reactions and analytical techniques.

In terms of safety and handling, while 1-Phenethyl-1H-imidazole-5-carbaldehyde is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes using appropriate personal protective equipment (PPE) and ensuring proper ventilation in the work area.

The future prospects for 1-Phenethyl-1H-imidazole-5-carbaldehyde are promising. Ongoing research continues to uncover new applications and potential uses for this compound, particularly in the fields of medicinal chemistry and pharmaceutical development. As more data becomes available, it is likely that 1-Phenethyl-1H-imidazole-5-carbaldehyde will play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic strategies.

In conclusion, 1-Phenethyl-1H-imidazole-5-carbaldehyde (CAS No. 933726-64-8) is a multifaceted organic compound with significant potential in both research and practical applications. Its unique molecular structure, combined with its diverse biological activities, makes it an intriguing subject for further investigation. As researchers continue to explore its properties and applications, it is likely that this compound will contribute significantly to advancements in medicinal chemistry and pharmaceutical science.